Cas no 6330-21-8 (Phenol, m-4-biphenylyl-(8CI))

Phenol, m-4-biphenylyl-(8CI) structure
Phenol, m-4-biphenylyl-(8CI) structure
Product Name:Phenol, m-4-biphenylyl-(8CI)
CAS No:6330-21-8
MF:C18H14O
MW:246.303164958954
CID:522930
PubChem ID:240698
Update Time:2025-04-19

Phenol, m-4-biphenylyl-(8CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, m-4-biphenylyl-(8CI)
    • 3-(4-phenylphenyl)phenol
    • [1,1':4',1''-terphenyl]-3-ol
    • 1,1':4',1''-terphenyl-3-ol
    • 3-(Biphenylyl-(4))-phenol
    • 3-Hydroxy-p-terphenyl
    • 4'-phenyl biphenyl-3-ol
    • AC1L65RM
    • AC1Q7B8I
    • AR-1B4125
    • CTK5B8548
    • KST-1B7933
    • NSC47145
    • p-Terphenyl-3-ol
    • SureCN2682114
    • Inchi: 1S/C18H14O/c19-18-8-4-7-17(13-18)16-11-9-15(10-12-16)14-5-2-1-3-6-14/h1-13,19H
    • InChI Key: OUZCTPSNVFMYOR-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.10452
  • Monoisotopic Mass: 246.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.127
  • Boiling Point: 464.1°C at 760 mmHg
  • Flash Point: 223°C
  • Refractive Index: 1.625
  • PSA: 20.23
  • LogP: 4.72620
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